Cas no 2248399-35-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate is a specialized organic compound featuring a phthalimide core linked to an isoquinoline-substituted propanoate moiety. This structural combination imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The presence of the isoquinoline group enhances binding affinity to biological targets, while the phthalimide component contributes to stability and synthetic versatility. The compound’s modular design allows for further derivatization, making it valuable for drug discovery and material science research. Its well-defined molecular architecture ensures reproducibility in synthesis and characterization, supporting its use in high-precision applications.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate structure
2248399-35-9 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate
CAS No:2248399-35-9
MF:C21H16N2O4
MW:360.362745285034
CID:6194786
PubChem ID:165729912
Update Time:2025-06-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate
    • EN300-6521204
    • 2248399-35-9
    • Inchi: 1S/C21H16N2O4/c1-13(10-15-12-22-11-14-6-2-3-7-16(14)15)21(26)27-23-19(24)17-8-4-5-9-18(17)20(23)25/h2-9,11-13H,10H2,1H3
    • InChI Key: FZOUYUFSOHPVFG-UHFFFAOYSA-N
    • SMILES: O(C(C(C)CC1C=NC=C2C=CC=CC=12)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 360.11100700g/mol
  • Monoisotopic Mass: 360.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 583
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 76.6Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6521204-0.05g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate
2248399-35-9 95.0%
0.05g
$959.0 2025-03-14
Enamine
EN300-6521204-0.1g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate
2248399-35-9 95.0%
0.1g
$1005.0 2025-03-14
Enamine
EN300-6521204-0.25g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate
2248399-35-9 95.0%
0.25g
$1051.0 2025-03-14
Enamine
EN300-6521204-0.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate
2248399-35-9 95.0%
0.5g
$1097.0 2025-03-14
Enamine
EN300-6521204-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate
2248399-35-9 95.0%
1.0g
$1142.0 2025-03-14
Enamine
EN300-6521204-2.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate
2248399-35-9 95.0%
2.5g
$2240.0 2025-03-14
Enamine
EN300-6521204-5.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate
2248399-35-9 95.0%
5.0g
$3313.0 2025-03-14
Enamine
EN300-6521204-10.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate
2248399-35-9 95.0%
10.0g
$4914.0 2025-03-14

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate (CAS No. 2248399-35-9)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate (CAS No. 2248399-35-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindoline derivatives and is characterized by its unique structural features, which include a 1,3-dioxoisoindoline moiety and an isoquinoline substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The isoindoline core is a well-known scaffold in medicinal chemistry due to its ability to modulate a wide range of biological targets. The presence of the 1,3-dioxo group enhances the compound's reactivity and stability, while the isoquinoline substituent adds additional pharmacological activity. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have highlighted the antiproliferative and anti-inflammatory properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate. In vitro assays have demonstrated its ability to inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the modulation of key signaling pathways such as MAPK and PI3K/Akt, which are crucial for cell survival and proliferation.

Moreover, this compound has shown promising results in preclinical models of inflammatory diseases. Its anti-inflammatory effects are attributed to its ability to downregulate the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. This dual functionality—antiproliferative and anti-inflammatory—makes it an attractive candidate for the development of multi-target drugs that can address complex diseases with multiple etiologies.

In terms of pharmacokinetics, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate exhibits favorable properties such as good solubility and permeability. These characteristics are essential for ensuring adequate bioavailability and therapeutic efficacy when administered in vivo. Preclinical studies have also indicated that the compound has low toxicity profiles in animal models, suggesting a favorable safety margin for further clinical development.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate involves a series of well-established organic reactions. Key steps include the formation of the isoindoline core through cyclization reactions and the introduction of the isoquinoline substituent via coupling reactions. The synthetic route can be optimized to improve yield and purity, making it suitable for large-scale production.

One of the notable applications of this compound is in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Research has shown that 1,3-dioxoisoindoline derivatives can cross the blood-brain barrier (BBB) and exert neuroprotective effects by reducing oxidative stress and preventing neuronal apoptosis. The presence of the isoquinoline moiety further enhances these neuroprotective properties by modulating specific receptors involved in neuroinflammation.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(isoquinolin-4-yl)-2-methylpropanoate (CAS No. 2248399-35-9) represents a promising lead compound with a broad spectrum of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in drug discovery programs targeting cancer, inflammatory diseases, and neurodegenerative disorders. Ongoing research aims to optimize its structure for enhanced potency and selectivity, paving the way for potential therapeutic applications in clinical settings.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent